N-(3,4-dimethylphenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19N3O4/c1-14-6-8-18(10-15(14)2)22-21(26)17-7-9-20(25)23(13-17)12-16-4-3-5-19(11-16)24(27)28/h3-11,13H,12H2,1-2H3,(H,22,26)
• InChI Key: OJJFNIZFUBGLPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol
• CAS No.: 899741-57-2

Description

N-(3,4-dimethylphenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19N3O4 and its molecular weight is 377.4. The purity is usually 95%.
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Scientific Research Applications

Radiosensitizers and Cytotoxins

One study focused on the synthesis of nitrothiophene derivatives, including compounds with similar structural motifs to the specified chemical, evaluating their potential as radiosensitizers and bioreductively activated cytotoxins. These compounds showed promise in in vitro studies for enhancing the effectiveness of radiation therapy in hypoxic mammalian cells, indicating potential applications in cancer treatment (Threadgill et al., 1991).

Polymer Materials

Another area of research involves the synthesis and characterization of novel polyamides and polyimides, incorporating triphenylamine groups or similar structures. These materials exhibit high glass transition temperatures and good solubility in organic solvents, suggesting their use in high-performance applications such as electronics, coatings, and advanced composites (Liaw et al., 2002).

Antimicrobial and Antitumor Agents

Compounds with structural similarities have been explored for their antimicrobial and antitumor activities. For example, dihydropyrimidine derivatives have been studied for their potential as HIV integrase inhibitors, showing promising results in inhibiting the viral replication process, which is crucial for the development of new antiviral therapies (Pace et al., 2007).

Advanced Functional Materials

Research into aromatic polyamides and polyimides based on bis(ether-carboxylic acid) or dietheramine derivatives, including structures similar to the specified chemical, has led to the development of materials with excellent thermal stability, solubility, and mechanical properties. These materials are promising for various high-tech applications, including flexible electronics and high-temperature resistant materials (Hsiao et al., 1999).